Cas no 895647-92-4 (N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895647-92-4
• MF: C₁₈H₁₇ClN₄OS
• MW: 372.871781110764
• CID: 6007171
• PubChem ID: 7184939
• Update Time: 2025-05-30

N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• N-(3-chloro-4-methylphenyl)-5-methyl-1-(3-methylsulfanylphenyl)triazole-4-carboxamide
• F1609-0389
• AKOS001888489
• 895647-92-4
• N-(3-chloro-4-methylphenyl)-5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxamide
• N-(3-chloro-4-methylphenyl)-5-methyl-1-[3-(methylsulfanyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17ClN4OS/c1-11-7-8-13(9-16(11)19)20-18(24)17-12(2)23(22-21-17)14-5-4-6-15(10-14)25-3/h4-10H,1-3H3,(H,20,24)
• InChI Key： OAZAKVARQNBGPW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(SC)=C2)C(C)=C(C(NC2=CC=C(C)C(Cl)=C2)=O)N=N1

Computed Properties

• Exact Mass: 372.0811600g/mol
• Monoisotopic Mass: 372.0811600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.1Ų

Additional information on N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide

N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895647-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,3-triazole core, a chlorinated and methylated phenyl group, and a methylsulfanyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The 1,2,3-triazole moiety is a versatile functional group that has been extensively studied for its biological activities. It is known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the 1,2,3-triazole ring in N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide suggests that it may possess similar therapeutic potential. Recent studies have highlighted the importance of this moiety in the development of new drugs for various diseases.

The chlorinated and methylated phenyl group in the compound plays a crucial role in modulating its biological activity. Chlorination can enhance the lipophilicity of the molecule, which may improve its cell membrane permeability and bioavailability. The methyl group can also influence the compound's stability and metabolic profile. These structural modifications are often employed in drug design to optimize the pharmacokinetic properties of potential therapeutics.

The methylsulfanyl substituent is another key feature of N-(3-chloro-4-methylphenyl)-5-methyl-1-3-(methylsulfanyl)phenyl-1H-1,2,3-triazole strong>-4-carboxamide. Sulfur-containing groups are known to participate in various biological processes, including redox reactions and protein interactions. The presence of this substituent may contribute to the compound's ability to interact with specific biological targets and exert its therapeutic effects.

In recent years, N-(3-chloro strong>-4-< strong>methylphenyl strong >)-5 - < strong >methyl strong > - 1 - 3 - ( < strong >methylsulfanyl strong > ) < strong >phenyl strong > - 1H - 1 , 2 , 3 - < strong >triazole strong > - 4 - < strong >carboxamide strong > has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, the compound has demonstrated low toxicity towards normal cells, which is a desirable property for potential cancer therapeutics.

Beyond its anticancer properties, N-(3-< strong >chloro strong > - 4 - < strong >methylphenyl strong >) - 5 - < strong >methyl strong > - 1 - 3 - ( < strong >methylsulfanyl strong > ) < strong >phenyl strong > - 1H - 1 , 2 , 3 - < strong >triazole strong > - 4 - < strong >carboxamide strong > has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases. The compound's ability to modulate inflammatory responses could make it a valuable candidate for treating conditions such as arthritis and inflammatory bowel disease.

The development of N-(3-< strong >chloro strong > - 4 - < strong >methylphenyl strong >) - 5 - < strong >methyl strong > - 1 - 3 - ( < strong >methylsulfanyl strong > ) < strong >phenyl strong > - 1H - 1 , 2 , 3 - < strong >triazole strong > - 4 - < strong >carboxamide strong > as a therapeutic agent involves several stages of research and development. Initial studies focus on understanding the compound's structure-function relationships and optimizing its pharmacological properties. Subsequent preclinical studies assess its safety and efficacy in animal models before advancing to clinical trials.

Clinical trials are essential for evaluating the safety and effectiveness of new drugs in human subjects. Phase I trials typically involve small groups of healthy volunteers or patients with advanced disease to determine the drug's safety profile and optimal dosing regimen. Phase II trials are designed to assess the drug's efficacy in larger patient populations and identify any potential side effects. If successful, Phase III trials are conducted on an even larger scale to confirm the drug's efficacy and safety before regulatory approval.

In conclusion, N-(3-<-strong>chloro-4-methylphenyl)-5-methyl--1-(-methysufanyl)H-,-,-